Cas no 884507-16-8 (5-isocyanato-1-methyl-1H-indole)

5-Isocyanato-1-methyl-1H-indole is a reactive heterocyclic compound featuring an isocyanate functional group attached to an indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of ureas, carbamates, and other nitrogen-containing derivatives. The methyl group at the 1-position enhances stability, while the isocyanate moiety offers high reactivity toward nucleophiles, enabling efficient conjugation with amines, alcohols, and thiols. Its indole core provides a versatile framework for pharmaceutical and agrochemical applications, including the development of bioactive molecules. Careful handling is required due to the moisture sensitivity of the isocyanate group. Suitable for controlled functionalization in medicinal chemistry and material science.
5-isocyanato-1-methyl-1H-indole structure
884507-16-8 structure
Product Name:5-isocyanato-1-methyl-1H-indole
CAS No:884507-16-8
MF:C10H8N2O
MW:172.18332195282
CID:710530
PubChem ID:24229489
Update Time:2025-05-27

5-isocyanato-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-isocyanato-1-methyl-
    • 5-Isocyanato-1-methyl-1H-indole
    • 5-isocyanato-1-methylindole
    • 1H-Indole,5-isocyanato-1-methyl
    • 1-methylindol-5-isocyanate
    • indole-5-isocyanate
    • EN300-1857616
    • FT-0707728
    • SCHEMBL16297181
    • DTXSID20640205
    • AKOS006227935
    • 884507-16-8
    • MFCD09702358
    • J-517647
    • MS-22305
    • DB-077291
    • G29866
    • 5-isocyanato-1-methyl-1H-indole
    • Inchi: 1S/C10H8N2O/c1-12-5-4-8-6-9(11-7-13)2-3-10(8)12/h2-6H,1H3
    • InChI Key: RDQRMCJCROUHOF-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC2=C(C=1)C=CN2C

Computed Properties

  • Exact Mass: 172.06400
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.4Ų

Experimental Properties

  • Melting Point: 42.5 °C
  • PSA: 34.36000
  • LogP: 2.14560

5-isocyanato-1-methyl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR55642-250mg
5-Isocyanato-1-methyl-1H-indole
884507-16-8 97%
250mg
£90.00 2025-02-20
Apollo Scientific
OR55642-1g
5-Isocyanato-1-methyl-1H-indole
884507-16-8 97%
1g
£130.00 2025-02-20
abcr
AB223530-1 g
5-Isocyanato-1-methyl-1H-indole, 95%; .
884507-16-8 95%
1g
€285.00 2023-01-26
TRC
B450160-10mg
5-isocyanato-1-methyl-1H-indole
884507-16-8
10mg
$ 50.00 2022-06-07
TRC
B450160-50mg
5-isocyanato-1-methyl-1H-indole
884507-16-8
50mg
$ 70.00 2022-06-07
TRC
B450160-100mg
5-isocyanato-1-methyl-1H-indole
884507-16-8
100mg
$ 115.00 2022-06-07
Enamine
EN300-1857616-0.05g
5-isocyanato-1-methyl-1H-indole
884507-16-8 93%
0.05g
$27.0 2023-09-18
Enamine
EN300-1857616-0.1g
5-isocyanato-1-methyl-1H-indole
884507-16-8 93%
0.1g
$41.0 2023-09-18
Enamine
EN300-1857616-0.25g
5-isocyanato-1-methyl-1H-indole
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$58.0 2023-09-18
Enamine
EN300-1857616-0.5g
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